Cas no 23519-77-9 (Zirconium n-propoxide solution -)

• Product Name: Zirconium n-propoxide solution -
• CAS No: 23519-77-9
• MF: C₁₂H₂₈O₄Zr
• MW: 327.572323799133
• MDL: MFCD00015307
• CID: 88447
• PubChem ID: 24860208
• Update Time: 2025-10-31

Zirconium n-propoxide solution - Chemical and Physical Properties

Names and Identifiers

• Zirconium n-propoxide
• zirconium tetrapropanolate
• Zirconium(IV)n-propoxide
• Zirconiumpropoxideinpropanol
• Zirconium propoxide
• Zirconiumnpropoxidefreealcohol
• Zirconium(IV) propoxide solution
• 1-PROPANOL, ZIRCONIUM(4+) SALT
• propan-1-olate,zirconium(4+)
• Zirconium propoxide solution
• Zirconium(IV) Tetrapropoxide
• propan-1-olate
• Propyl alcohol,zirconium(4+) salt
• zirconia propylate
• zirconium tetrapropoxide
• ZirconiuM(IV) Propoxide
• Zr(n-C3H7O)4
• Zr-4-propoxide
• Zirconium(IV) Tetrapropoxide (ca. 70% in 1-Propanol)
• Zirconium(IV) propan-1-olate
• A7Z4N4E80X
• 1-Propanol, zirconium(4+) salt (4:1)
• Propyl alcohol, zirconium(4+) salt
• Zirconium(IV) propoxide, ca. 70%, solution in 1-Propanol, AcroSeal(R)
• n-Propyl Zirconate
• Tetra-n-propyl zirconate
• zirconium tetra propoxide
• Tetra n-Propyl Zir
• Q27273747
• zirconium tetrapropylate
• DTXSID6046975
• ZIRCONIUM(4+) PROPANOLATE
• ZIRCONIUM TETRAKIS(1-PROPOXIDE)
• TETRAPROPOXYZIRCONIUM
• Z0017
• UNII-A7Z4N4E80X
• TETRA-N-PROPOXYZIRCONIUM
• propan-1-olate;zirconium(4+)
• EINECS 245-711-9
• 23519-77-9
• Tetrapropyl zirconate
• XPGAWFIWCWKDDL-UHFFFAOYSA-N
• ZIRCONIUM(4+) PROPOXIDE
• zirconium(iv) n-propoxide
• AKOS030228362
• ZIRCONIC ACID PROPYL ESTER
• ZIRCONIUM n-PROPOXIDE, 70% in n-propanol
• Zirconium n-propoxide solution -

• MDL： MFCD00015307
• Inchi： 1S/4C3H7O.Zr/c4*1-2-3-4;/h4*2-3H2,1H3;/q4*-1;+4
• InChI Key： XPGAWFIWCWKDDL-UHFFFAOYSA-N
• SMILES： [Zr+4].[O-]CCC.[O-]CCC.[O-]CCC.[O-]CCC

Computed Properties

• Exact Mass: 326.10300
• Monoisotopic Mass: 326.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 7.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: solution
• Density: 1.044 g/mL at 25 °C
• Boiling Point: 208 °C/0.1 mmHg
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.451
• Solubility: Hydrolyzes in waterImmiscible with water.
• Water Partition Coefficient: Not miscible in water.
• PSA: 36.92000
• LogP: 3.50920
• Sensitiveness: Moisture Sensitive
• Color/Form: 70 wt. % in 1-propanol
• Solubility: Not determined

Zirconium n-propoxide solution - Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H318,H336
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-41-67
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R41; R67
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Electrical Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zirconium n-propoxide solution -

Comprehensive Overview of Zirconium n-propoxide solution (CAS No. 23519-77-9): Properties, Applications, and Industry Trends

Zirconium n-propoxide solution (CAS No. 23519-77-9) is a highly versatile organometallic compound widely utilized in advanced material synthesis and industrial processes. As a zirconium alkoxide precursor, it plays a pivotal role in sol-gel chemistry, ceramic coatings, and nanotechnology applications. This metal-organic solution is particularly valued for its stability in organic solvents like n-propanol, making it a preferred choice for precision deposition techniques.

Recent advancements in thin-film technology and nanoparticle synthesis have significantly increased demand for high-purity zirconium precursors. The compound's molecular structure – featuring zirconium atoms coordinated with propoxy ligands – enables exceptional control over hydrolysis rates, a critical factor in producing uniform metal oxide films. Industry reports indicate growing adoption in photovoltaic materials and protective coatings for electronic components.

From a technical perspective, Zirconium n-propoxide solution demonstrates remarkable compatibility with spin-coating and chemical vapor deposition (CVD) processes. Researchers emphasize its advantages over chloride-based precursors, particularly in applications requiring low contamination levels. The solution typically contains 70-80% zirconium n-propoxide in n-propanol, with viscosity and reactivity carefully controlled for specific end-use requirements.

Environmental considerations have driven innovation in zirconium compound applications. The development of low-temperature processing techniques using 23519-77-9 has reduced energy consumption in ceramic manufacturing by up to 40% compared to traditional methods. This aligns with global sustainability trends and answers frequent search queries about eco-friendly material synthesis and green chemistry alternatives.

Quality specifications for CAS 23519-77-9 typically include zirconium content (as ZrO₂), residual alcohol content, and trace metal analysis. Leading manufacturers employ advanced purification techniques to achieve <99.9% purity levels required for semiconductor-grade applications. Storage recommendations emphasize protection from moisture and temperature extremes to maintain solution stability.

Emerging applications in biomedical coatings and dental ceramics have expanded the market for zirconium n-propoxide. The compound's ability to form osteoconductive surfaces makes it valuable for implant materials, while its optical properties benefit anti-reflective coatings. These developments respond to growing interest in multifunctional materials across medical and optical industries.

Handling Zirconium n-propoxide solution requires standard organometallic compound precautions, including inert atmosphere processing when necessary. The material's hydrolysis sensitivity necessitates proper sealing and dry storage conditions. Technical datasheets provide detailed guidance on solution concentration adjustment and compatibility testing with various substrates.

Market analysis reveals increasing R&D investment in zirconium-based catalysts derived from 23519-77-9, particularly for asymmetric synthesis in pharmaceutical production. The compound's Lewis acidic character enables novel reaction pathways while maintaining excellent selectivity – a combination frequently searched by process chemists optimizing synthetic routes.

Future developments in zirconium precursor chemistry are expected to focus on water-stable formulations and mixed-metal solutions incorporating CAS 23519-77-9. These innovations aim to address industry demands for simplified processing and multi-component deposition capabilities. Academic and industrial researchers continue publishing studies on modifying the propoxide ligand environment to tailor material properties.

For quality assurance, analytical methods such as NMR spectroscopy and Karl Fischer titration are routinely employed to characterize Zirconium n-propoxide solutions. These techniques verify critical parameters including molecular weight distribution and residual moisture content, ensuring batch-to-batch consistency for demanding applications.